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Compound of Interest

Compound Name: Ac-Gly-Lys-OMe acetate

Cat. No.: B080043 Get Quote

Technical Support Center: Ac-Gly-Lys-OMe
Acetate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Ac-Gly-
Lys-OMe acetate. Here, you will find information on addressing solubility issues in aqueous

buffers, experimental protocols, and key technical data.

Frequently Asked Questions (FAQs)
Q1: What is Ac-Gly-Lys-OMe acetate?

Ac-Gly-Lys-OMe acetate is a synthetic dipeptide derivative. Its structure consists of an

acetylated N-terminal glycine residue linked to a lysine methyl ester. It is commonly used as a

substrate for various proteases in biochemical assays, including urokinase, thrombin, plasmin,

and trypsin.[1] The acetate salt form is often used to improve its handling and solubility

characteristics.

Q2: What are the chemical properties of Ac-Gly-Lys-OMe acetate?

Below is a summary of the key chemical properties:
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Property Value Reference

Synonyms
α-N-Acetylglycyl-L-Lysine

methyl ester acetate, AGLME
[2][3]

Molecular Formula C₁₁H₂₁N₃O₄ • C₂H₄O₂ [2][3][4]

Molecular Weight 319.35 g/mol [4][5]

Appearance White crystalline solid/powder [3]

Purity Typically ≥95% [2]

Storage Conditions -20°C [2]

Q3: What is the general solubility of Ac-Gly-Lys-OMe acetate?

Ac-Gly-Lys-OMe acetate is known to be soluble in phosphate-buffered saline (PBS) at a pH of

7.2 up to a concentration of 10 mg/mL.[1][2] Its solubility in other aqueous buffers will depend

on several factors, including pH, buffer composition, and temperature.

Q4: How does the amino acid composition of Ac-Gly-Lys-OMe affect its solubility?

The solubility of a peptide is significantly influenced by the properties of its constituent amino

acids.[6] Ac-Gly-Lys-OMe contains:

Glycine (Gly): A small, non-polar amino acid that has a neutral effect on solubility.

Lysine (Lys): A basic amino acid with a positively charged side chain at neutral pH. The

presence of lysine generally enhances solubility in aqueous solutions.[6]

N-terminal Acetylation and C-terminal Methyl Ester: These modifications cap the terminal

charges, which can influence the overall charge and solubility profile of the peptide.

To determine the charge of the peptide, you can assign a value of +1 to each basic residue

(Lysine and the N-terminal NH₂) and -1 to each acidic residue (Aspartic acid, Glutamic acid,

and the C-terminal COOH).[7][8] In the case of Ac-Gly-Lys-OMe, the N-terminus is acetylated

and the C-terminus is a methyl ester, so they do not contribute to the charge. Therefore, the net

positive charge comes from the lysine side chain, making it a basic peptide.
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Troubleshooting Solubility Issues
This section provides a step-by-step guide to troubleshoot solubility problems with Ac-Gly-Lys-
OMe acetate.

Problem: The peptide does not dissolve in my aqueous buffer.

Follow these steps to identify and resolve the issue:
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Troubleshooting Workflow

Start: Lyophilized
Ac-Gly-Lys-OMe acetate

Attempt to dissolve in
sterile deionized water.

Is the solution clear?

Success!
Dilute with your target buffer.

Yes

Adjust pH.
For this basic peptide, try a

slightly acidic environment (e.g., 0.1 M acetic acid).

No

Does it dissolve?

Yes

Apply gentle sonication.

No

Is the solution clear?

Yes

Use a minimal amount of an
organic co-solvent (e.g., DMSO).

Then slowly add to buffer.

No

Consult further technical support.
Consider peptide stability in the chosen solvent.

Click to download full resolution via product page

Caption: Troubleshooting workflow for Ac-Gly-Lys-OMe acetate solubility.
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Detailed Troubleshooting Steps:
Start with Water: Always attempt to dissolve a small test amount of the peptide in sterile,

deionized water first.[9] This provides a baseline for its intrinsic solubility.

pH Adjustment: Since Ac-Gly-Lys-OMe is a basic peptide due to the lysine residue, it will be

more soluble in a slightly acidic environment.[6][9] If it does not dissolve in water, try a dilute

acidic solution such as 10-30% acetic acid.[9] After dissolution, you can adjust the pH to your

desired experimental range, but be cautious as the peptide may precipitate if you approach

its isoelectric point.

Sonication: If the peptide is still not fully dissolved, gentle sonication can help to break up

aggregates and facilitate dissolution.[7] Use a sonicator bath for short intervals (e.g., 10-15

seconds) and keep the sample on ice to prevent heating and potential degradation.

Use of Co-solvents: For highly resistant solubility issues, a minimal amount of an organic co-

solvent can be used. Dimethyl sulfoxide (DMSO) is a common choice.[6] First, dissolve the

peptide in a small volume of 100% DMSO. Then, slowly add this stock solution dropwise to

your aqueous buffer while vortexing to prevent precipitation. Be mindful that organic solvents

can affect your downstream experiments.

Experimental Protocol: Solubility Testing
This protocol outlines a general procedure for determining the solubility of Ac-Gly-Lys-OMe
acetate in a specific aqueous buffer.
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Solubility Testing Workflow

Prepare stock solutions of
Ac-Gly-Lys-OMe acetate

and target buffer.

Aliquot a known volume
of the buffer into a microfuge tube.

Add a small, known amount
of the peptide to the buffer.

Vortex the solution for 30 seconds.

Visually inspect for
undissolved particles.

Is the peptide fully dissolved?

Incrementally add more peptide
and repeat vortexing and inspection.

Yes

If not dissolved initially, proceed
with troubleshooting steps

(pH, sonication, co-solvent).

No

Solubility limit reached when
precipitate is observed.

Precipitate forms

Click to download full resolution via product page

Caption: Experimental workflow for determining peptide solubility.
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Materials:
Ac-Gly-Lys-OMe acetate (lyophilized powder)

Sterile deionized water

Aqueous buffer of interest (e.g., Tris-HCl, HEPES, MOPS) at the desired pH

Vortex mixer

Sonicator bath

Microcentrifuge tubes

Pipettes and sterile tips

Procedure:
Preparation: Allow the lyophilized Ac-Gly-Lys-OMe acetate to equilibrate to room

temperature before opening the vial.

Initial Test: Add a small, known amount of the peptide (e.g., 1 mg) to a pre-determined

volume of your aqueous buffer (e.g., 100 µL to test for 10 mg/mL solubility) in a

microcentrifuge tube.

Dissolution: Vortex the tube for 30-60 seconds.

Visual Inspection: Visually inspect the solution against a dark background to check for any

undissolved particulate matter. A fully dissolved peptide solution should be clear.

Sonication (if necessary): If particulates are visible, sonicate the sample for 1-2 minutes in a

bath sonicator, keeping the tube cool.

Centrifugation: Centrifuge the tube at high speed (e.g., >10,000 x g) for 5 minutes. Check for

a pellet at the bottom of the tube. The absence of a pellet indicates complete dissolution.

Determining Maximum Solubility: To find the upper limit of solubility, you can perform a serial

addition of the peptide to a fixed volume of buffer until a persistent precipitate is observed.
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Quantitative Solubility Data
The following table summarizes the known and expected solubility of Ac-Gly-Lys-OMe acetate
in common aqueous buffers.

Buffer pH
Known/Expected
Solubility

Notes

Phosphate-Buffered

Saline (PBS)
7.2 10 mg/mL[1][2]

This is a confirmed

solubility value.

Tris-HCl 7.0 - 8.0
Expected to be

soluble

As a common

biological buffer,

solubility is anticipated

to be good, but should

be experimentally

verified.

HEPES 7.0 - 8.0
Expected to be

soluble

Similar to Tris, good

solubility is expected

in this pH range.

MOPS 6.5 - 7.5
Expected to be

soluble

Should be soluble, but

testing is

recommended.

Dilute Acetic Acid ~3.0
High solubility

expected

The positive charge

on the lysine side

chain will be fully

protonated, enhancing

solubility.[9]

Note: The solubility in Tris, HEPES, and MOPS buffers has not been explicitly reported in the

literature and should be determined experimentally using the protocol provided above.

For further assistance, please contact our technical support team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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